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Introduction

The sensory perception of a topical formulation is a critical factor influencing user compliance
and overall product success. A product's texture, spreadability, and after-feel are key drivers of
consumer preference. Amilon, a functional powder composed of Lauroyl Lysine-coated Silica,
is an advanced cosmetic ingredient designed to significantly enhance the sensory
characteristics of emulsions.[1][2] Supplied by IKEDA, Amilon offers a distinctively smooth and
silky feel, positioning it as a superior alternative to traditional texturizing agents like nylon
powder.[1][2]

Key properties of Amilon include its white, powdery appearance with an average particle size
of 2-15 ym.[2] A notable advantage of Amilon is its non-interference with common
preservatives; it does not adsorb parabens, thereby improving the stability and preservation of
the final formulation.[1][2] These application notes provide a comprehensive guide for
incorporating Amilon into emulsion formulations to optimize their sensory profile.

Proposed Mechanism of Sensory Improvement

Amilon's unique composition of a spherical silica core coated with lauroyl lysine, an amino acid
derivative, is central to its function. The spherical shape of the particles acts like microscopic
ball bearings at the interface between the emulsion and the skin. This structure is believed to
reduce drag and friction during application, leading to enhanced slip and a smoother feel. The
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lauroyl lysine coating provides a creamy, soft sensation and improves the powder's affinity for
the skin, contributing to a pleasant, non-greasy after-feel.

Proposed Mechanism of Amilon for Sensory Enhancement
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Caption: Logical flow of Amilon's proposed sensory enhancement mechanism.

Quantitative Data Summary

While specific performance data depends on the formulation base, the following table presents
representative data from a descriptive sensory analysis of a base oil-in-water (O/W) emulsion
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versus the same emulsion with Amilon. The data illustrates the expected improvements in key
sensory attributes.

Sensory Attribute (Scale 1- Base O/W Emulsion O/W Emulsion + 2%
10) (Control) Amilon

Initial Feel

Stickiness 4.5 2.0

Greasiness 5.0 25

Rub-Out

Spreadability 6.0 9.0

Slip/Glide 55 8.5

After-Feel (1 min)

Tackiness 4.0 1.5
Smoothness/Softness 6.5 9.5
Shine/Gloss 5.0 3.0

This table contains illustrative data to demonstrate the potential sensory benefits of Amilon.
Actual results will vary based on the specific formulation.

Experimental Protocols

Protocol 1: Incorporation of Amilon into an Oil-in-Water
(O/W) Emulsion

Objective: To provide a standardized method for incorporating Amilon into a basic O/W
emulsion for sensory evaluation.

Materials:
e Deionized Water

e Glycerin (Humectant)
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e Xanthan Gum (Thickener)
e Cetearyl Alcohol (and) Ceteareth-20 (Emulsifier)
o Caprylic/Capric Triglyceride (Emollient)
e Phenoxyethanol (Preservative)
e Amilon Powder
Procedure:
o Water Phase Preparation:
o In a primary beaker, combine Deionized Water and Glycerin.

o Begin propeller mixing and slowly disperse Xanthan Gum into the vortex. Mix until fully
hydrated and uniform.

o Heat the water phase to 75°C.
e Oil Phase Preparation:

o In a separate beaker, combine Caprylic/Capric Triglyceride, Cetearyl Alcohol, and
Ceteareth-20.

o Heat the oil phase to 75°C while mixing gently until all components are melted and
uniform.

o Emulsification:

o Slowly add the oil phase to the water phase while homogenizing at a moderate speed
(e.g., 5000 RPM).

o Continue homogenization for 5-10 minutes until a uniform, white emulsion is formed.
o Switch to gentle propeller mixing and begin cooling the emulsion.

e Amilon Incorporation:
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o Once the emulsion has cooled to below 40°C, add the Phenoxyethanol preservative and
mix until uniform.

o Slowly sprinkle the Amilon powder into the emulsion under constant, gentle mixing.

o Continue mixing for 10-15 minutes to ensure Amilon is fully dispersed without introducing
excessive air.

 Finalization:
o Check the pH of the final emulsion and adjust if necessary.

o Pour the finished product into appropriate storage containers.

Protocol 2: Sensory Panel Evaluation of Emulsions

Objective: To conduct a descriptive sensory analysis to quantify the textural and feel properties
of emulsions with and without Amilon.

Methodology:
o Panelist Selection:

o Recruit 10-15 trained panelists who have experience in evaluating the sensory properties
of topical products.

o Ensure panelists have no known skin sensitivities to cosmetic ingredients.
o Test Area and Sample Preparation:

o The evaluation should be conducted in a controlled environment with consistent
temperature and humidity.

o Label the control and test (with Amilon) formulations with randomized, three-digit codes to
blind the panelists.

o Prepare standardized doses of each sample (e.g., 0.5 mL) for application.

o Evaluation Procedure:
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o Panelists should wash their hands and forearms with a mild, unscented soap and wait 15
minutes before the evaluation begins.

o A standardized amount of the first sample is applied to a designated area on the volar
forearm.

o Panelists will evaluate the product based on a defined set of sensory attributes (see table
above) at specific time points:

» T=0 (Initial Application): Evaluate pick-up, initial stickiness, and greasiness.

» T=0-30 seconds (Rub-Out): Evaluate spreadability, slip, and absorption speed.

» T=1 minute (After-Feel): Evaluate tackiness, smoothness, and any residual feeling.
o Panelists will rate the intensity of each attribute on a 1-10 scale.

o Awashout period of at least 15 minutes, including cleansing the application area, is
required between evaluating different samples.

o Data Analysis:
o Collect the rating sheets from all panelists.
o Calculate the mean score for each attribute for both the control and test formulations.

o Perform statistical analysis (e.g., t-test or ANOVA) to determine if there are significant
differences between the samples for each attribute.
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Workflow for Sensory Panel Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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